Cas no 1820608-97-6 (1-Benzyl-3-(2-bromophenyl)piperazine dihydrochloride)

• Product Name: 1-Benzyl-3-(2-bromophenyl)piperazine dihydrochloride
• CAS No: 1820608-97-6
• MDL: MFCD28165974
• CID: 4618969
• PubChem ID: 91623674
• Update Time: 2025-10-28

1-Benzyl-3-(2-bromophenyl)piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-(2-bromophenyl)piperazine dihydrochloride
• 1-Benzyl-3-(2-bromophenyl)piperazine dihydrochloride

• MDL： MFCD28165974

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-Benzyl-3-(2-bromophenyl)piperazine dihydrochloride

Introduction to 1-Benzyl-3-(2-bromophenyl)piperazine dihydrochloride (CAS No. 1820608-97-6)

1-Benzyl-3-(2-bromophenyl)piperazine dihydrochloride, identified by the chemical compound code CAS No. 1820608-97-6, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine class of derivatives, which are widely recognized for their diverse biological activities and pharmacological applications. The structural features of this molecule, particularly the presence of a benzyl group and a 2-bromophenyl moiety, contribute to its unique chemical properties and potential therapeutic effects.

The synthesis and characterization of 1-Benzyl-3-(2-bromophenyl)piperazine dihydrochloride have been subjects of extensive study in academic and industrial research settings. The dihydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various experimental and clinical applications. The benzyl group in the molecular structure can influence the electronic properties and binding affinity of the compound, while the 2-bromophenyl substituent introduces additional interactions with biological targets, such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-Benzyl-3-(2-bromophenyl)piperazine dihydrochloride and biological systems. These studies have highlighted its potential as an intermediate in the development of novel therapeutic agents. For instance, computational simulations have shown that this compound can interact with certain neurotransmitter receptors, suggesting its utility in the treatment of neurological disorders.

In the realm of medicinal chemistry, 1-Benzyl-3-(2-bromophenyl)piperazine dihydrochloride has been explored as a scaffold for designing molecules with enhanced pharmacological profiles. Researchers have leveraged its structural framework to develop derivatives with improved selectivity and reduced side effects. The bromine atom in the 2-bromophenyl group is particularly noteworthy, as it provides a handle for further functionalization through cross-coupling reactions, allowing for the creation of structurally diverse analogs.

One of the most promising areas of research involving 1-Benzyl-3-(2-bromophenyl)piperazine dihydrochloride is its potential application in treating central nervous system (CNS) disorders. Preclinical studies have demonstrated that this compound can modulate the activity of key neurotransmitter systems, including serotonin and dopamine pathways. These findings are particularly intriguing given the widespread use of piperazine derivatives in psychotropic medications. The ability to fine-tune the pharmacological properties of 1-Benzyl-3-(2-bromophenyl)piperazine dihydrochloride through structural modifications opens up new avenues for developing targeted therapies.

The chemical stability and bioavailability of 1-Benzyl-3-(2-bromophenyl)piperazine dihydrochloride are critical factors that influence its suitability for pharmaceutical applications. Studies have shown that this compound exhibits good stability under various storage conditions, making it a reliable candidate for further development. Additionally, its solubility profile in common solvents enhances its compatibility with formulation technologies used in drug development.

From a synthetic chemistry perspective, 1-Benzyl-3-(2-bromophenyl)piperazine dihydrochloride serves as a valuable building block for more complex molecules. The availability of well-documented synthetic routes allows researchers to efficiently produce this compound in multi-kilogram quantities, which is essential for large-scale preclinical studies and commercial drug production. The versatility of its structure enables chemists to introduce diverse functional groups while maintaining the core pharmacophore responsible for biological activity.

The regulatory landscape surrounding 1-Benzyl-3-(2-bromophenyl)piperazine dihydrochloride is another important consideration. As a chemical entity used in pharmaceutical research, it must comply with stringent guidelines set by regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Compliance with these regulations ensures that the compound can be safely studied in preclinical trials and eventually advanced to human clinical trials if deemed promising.

In conclusion, 1-Benzyl-3-(2-bromophenyl)piperazine dihydrochloride (CAS No. 1820608-97-6) represents a compelling subject of study in medicinal chemistry due to its unique structural features and potential therapeutic applications. Ongoing research continues to uncover new insights into its biological activity and synthetic utility, positioning it as a key intermediate in the development of next-generation pharmaceuticals. As scientific understanding evolves, so too will the applications and significance of this remarkable compound.